Cas no 1502087-88-8 (1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• CAS No: 1502087-88-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6350084
• PubChem ID: 82600312
• Update Time: 2025-05-26

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• EN300-1766375
• 1502087-88-8
• [1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutyl]methanamine

• Inchi： 1S/C10H17N3/c1-8-9(6-13(2)12-8)10(7-11)4-3-5-10/h6H,3-5,7,11H2,1-2H3
• InChI Key： INJJVPYYLAUZGR-UHFFFAOYSA-N
• SMILES： NCC1(C2=CN(C)N=C2C)CCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine

Comprehensive Analysis of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine (CAS No. 1502087-88-8)

The compound 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine (CAS No. 1502087-88-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutylmethanamine core linked to a 1,3-dimethyl-1H-pyrazol-4-yl group, makes it a valuable intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for heterocyclic compounds like 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine has surged due to their versatility in medicinal chemistry. The pyrazole moiety, a key component of this molecule, is known for its role in enhancing binding affinity and metabolic stability. This aligns with the growing trend of optimizing small-molecule therapeutics for improved pharmacokinetics. Additionally, the cyclobutyl ring contributes to conformational rigidity, a feature highly sought after in the design of GPCR-targeted drugs.

The synthesis of CAS 1502087-88-8 involves multi-step organic reactions, often employing cross-coupling methodologies and reductive amination techniques. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using HPLC, NMR, and mass spectrometry. These quality control measures ensure reproducibility in research settings, addressing a common concern among scientists working with high-value intermediates.

From a commercial perspective, 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine is often categorized as a building block for fragment-based drug design. This approach has gained traction in the pharmaceutical industry as it accelerates the identification of lead compounds. The molecule's balanced lipophilicity and molecular weight make it particularly suitable for central nervous system (CNS) drug development, a hot topic in 2023-2024 due to increasing neurological disorder prevalence.

Environmental and safety considerations for handling 1502087-88-8 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with the broader industry shift toward green chemistry principles, another frequently searched topic among chemical professionals.

Patent literature reveals that derivatives of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine have shown promise in modulating enzyme activity, particularly kinases involved in inflammatory pathways. This positions the compound as relevant to immunotherapy research, a field experiencing exponential growth. The structure-activity relationship (SAR) studies of such molecules frequently appear in recent medicinal chemistry publications.

For researchers sourcing CAS 1502087-88-8, analytical data sheets should specify the enantiomeric purity when applicable, as chirality often impacts biological activity. The compound's stability under various pH conditions and storage temperatures are additional parameters frequently queried by purchasers, reflecting the practical considerations in modern lab workflows.

In conclusion, 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanamine represents a compelling case study in contemporary medicinal chemistry. Its structural features address multiple drug design challenges while offering synthetic flexibility for derivative preparation. As the pharmaceutical industry continues prioritizing targeted therapies and precision medicine, such specialized intermediates will likely maintain their strategic importance in research pipelines worldwide.